N-(4-amino-2-methoxyphenyl)-4-methoxybenzamide
Overview
Description
N-(4-amino-2-methoxyphenyl)-4-methoxybenzamide (also known as 4-AMB) is an amide derivative of 4-aminomethoxybenzene, which has been studied for its potential medical applications. 4-AMB is a small molecule that is soluble in water and has a molecular weight of 191.25 g/mol. It has been used in various research studies for its potential to modulate the activity of several neurotransmitters, such as serotonin, dopamine and glutamate. 4-AMB has also been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs and toxins, as well as its ability to interact with other molecules.
Scientific Research Applications
- Synthesis of Azo Dyes and Dithiocarbamate
- Field : Organic Chemistry
- Application : The compound is an important starting material for the synthesis of many compounds such as azo dyes and dithiocarbamate .
- Method : The molecular structures of similar compounds are synthesized via a Schiff bases reduction route . The compounds consist of asymmetric units of C16H20N2O and C14H15NO2 in orthorhombic and monoclinic crystal systems, respectively .
- Results : The molecular structures of the compounds are stabilized by secondary intermolecular interactions .
- Field : Organic Chemistry
- Application : Similar compounds are used in the preparation of secondary amines . Secondary amines are important starting materials for the preparation of compounds such as dithiocarbamates and dyes, among others, and form the constituents of many pharmaceuticals such as antidepressants (clomipramine, desipramine) psychedelic and opiate analgesics (phenethylamines, codeine, heroin, morphine), and agrochemicals .
- Method : The preparation of secondary amines involves the reduction of different functional groups using a powerful reducing agent like NaBH4 . This agent is selective and does not affect reducible substituents such as nitro and chloride during the reduction process .
- Results : The preparation of secondary amines using similar compounds has been successful and these amines have found use in various applications including pharmaceuticals and agrochemicals .
- Field : Organic Chemistry
- Application : Similar compounds are used as starting materials for the synthesis of many compounds such as azo dyes and dithiocarbamate .
- Method : The synthesis involves the use of secondary amines, which are prepared from similar compounds .
- Results : The synthesis of dithiocarbamates and dyes using similar compounds has been successful .
Preparation of Secondary Amines
Synthesis of Dithiocarbamates and Dyes
- Field : Organic Chemistry
- Application : Similar compounds are used in the preparation of dithiocarbamates . Dithiocarbamates are used as accelerators in the vulcanization of rubber and as fungicides in agriculture .
- Method : The preparation of dithiocarbamates involves the reaction of secondary amines, which are prepared from similar compounds, with carbon disulfide .
- Results : The preparation of dithiocarbamates using similar compounds has been successful and these compounds have found use in various applications including the vulcanization of rubber and as fungicides in agriculture .
- Field : Organic Chemistry
- Application : Similar compounds are used as starting materials for the synthesis of azo dyes . Azo dyes are used in a variety of industries including textiles, leather, and paper .
- Method : The synthesis involves the diazotization of secondary amines, which are prepared from similar compounds, followed by coupling with phenols or amines .
- Results : The synthesis of azo dyes using similar compounds has been successful and these dyes have found use in various industries .
Preparation of Dithiocarbamates
Synthesis of Azo Dyes
properties
IUPAC Name |
N-(4-amino-2-methoxyphenyl)-4-methoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3/c1-19-12-6-3-10(4-7-12)15(18)17-13-8-5-11(16)9-14(13)20-2/h3-9H,16H2,1-2H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUZYSKTXEVKACX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401247445 |
Source
|
| Record name | N-(4-Amino-2-methoxyphenyl)-4-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401247445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-amino-2-methoxyphenyl)-4-methoxybenzamide | |
CAS RN |
110506-37-1 |
Source
|
| Record name | N-(4-Amino-2-methoxyphenyl)-4-methoxybenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=110506-37-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4-Amino-2-methoxyphenyl)-4-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401247445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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